1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C18H20Cl2N2O4S
• Molecular Weight: 431.3 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)-4-(3,4-dimethoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H20Cl2N2O4S/c1-25-16-7-6-13(12-17(16)26-2)27(23,24)22-10-8-21(9-11-22)15-5-3-4-14(19)18(15)20/h3-7,12H,8-11H2,1-2H3
• InChI Key: KIAKVUMSFVOAQX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C(=CC=C3)Cl)Cl)OC

Description

1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine, also known as DSP-4, is a chemical compound that has been extensively studied for its potential applications in scientific research. DSP-4 is a selective neurotoxin that has been shown to specifically target noradrenergic neurons in the brain. This makes it a valuable tool for investigating the role of the noradrenergic system in various physiological and pathological processes.

Mechanism of Action

1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine acts as a selective neurotoxin that specifically targets noradrenergic neurons in the brain. It does this by binding to and destroying the noradrenergic nerve terminals, which results in a depletion of norepinephrine in the brain. This depletion of norepinephrine has been shown to have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
The depletion of norepinephrine caused by 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has been shown to have a variety of effects on behavior and physiology. For example, 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has been shown to increase anxiety-like behavior in rodents, as well as impair learning and memory. It has also been shown to alter circadian rhythms and disrupt sleep. In addition, 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has been shown to have effects on cardiovascular function, such as increasing blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine in scientific research is that it is a selective neurotoxin that specifically targets noradrenergic neurons in the brain. This allows researchers to investigate the role of the noradrenergic system in various physiological and pathological processes. However, one limitation of using 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine is that it can have off-target effects on other neurotransmitter systems, such as the serotonergic and dopaminergic systems. This can make it difficult to interpret the results of experiments using 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine.

Future Directions

There are several future directions for research involving 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine. One direction is to investigate the role of the noradrenergic system in various psychiatric disorders, such as schizophrenia and bipolar disorder. Another direction is to investigate the role of the noradrenergic system in aging and age-related cognitive decline. Finally, there is a need for further research into the potential off-target effects of 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine on other neurotransmitter systems, in order to better interpret the results of experiments using this compound.

Synthesis Methods

The synthesis of 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with 2,3-dichlorophenyl hydrazine to form the corresponding hydrazone. This intermediate is then reacted with piperazine and p-toluenesulfonyl chloride to yield 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine.

Scientific Research Applications

1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has been used extensively in scientific research to investigate the role of the noradrenergic system in various physiological and pathological processes. For example, 1-(2,3-Dichlorophenyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine has been used to study the role of the noradrenergic system in stress, anxiety, depression, and addiction. It has also been used to investigate the role of the noradrenergic system in various neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.